Cas no 2228664-89-7 (1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol)

• Product Name: 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol
• CAS No: 2228664-89-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5924000
• PubChem ID: 165752589
• Update Time: 2025-06-22

1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol
• 2228664-89-7
• EN300-1999740

• Inchi： 1S/C9H16N2O/c1-4-11-7-10-6-8(11)5-9(2,3)12/h6-7,12H,4-5H2,1-3H3
• InChI Key： RXGCWFOEWVHEBL-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=CN=CN1CC

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol

1-(1-Ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol: A Comprehensive Overview

The compound 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol (CAS No. 2228664-89-7) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines an imidazole ring with a branched alcohol group, offering a wide range of functional properties. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

The synthesis of 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol involves a multi-step process that typically begins with the preparation of the imidazole core. Researchers have optimized this process to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse chemical environments.

In the pharmaceutical industry, 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-ol has shown promise as a building block for bioactive molecules. Its ability to form hydrogen bonds and its lipophilic properties make it an ideal candidate for drug design. Recent studies have demonstrated its potential in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, further expanding its utility in medicinal chemistry.

The agrochemical sector has also benefited from the unique properties of 1-(1-ethyl-1H-imidazol-5-yll)-2-methylpropano-l. Its ability to act as a fungicide and plant growth regulator has been validated in field trials, showing significant improvement in crop yields without adverse environmental effects. This compound's compatibility with organic farming practices has made it a subject of interest for sustainable agriculture research.

Recent advancements in material science have highlighted the potential of 1-(1-Ethyl-lH-imidazol-S-Yl)-Z-Methyipropan-Z-Ol as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions has led to the development of novel materials with enhanced mechanical and thermal properties. These materials are being explored for applications in aerospace and automotive industries, where durability and lightweight are critical factors.

From an environmental perspective, the biodegradability of 1-(l-Ethyl-lH-imidazol-S-Yl)-Z-Methyipropan-Z-Ol has been thoroughly investigated. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for its use in industrial applications where environmental impact is a concern.

In conclusion, 1-(l-Ethyl-lH-imidazol-S-Yl)-Z-Methyipropan-Z-Ol (CAS No. 2228664-S9-S) is a multifaceted compound with vast potential across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in the development of innovative solutions across industries. As research continues to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to scientific progress.